Cas no 1261923-72-1 (3-Methyl-4-(4-t-butylphenyl)benzoic acid)

• Product Name: 3-Methyl-4-(4-t-butylphenyl)benzoic acid
• CAS No: 1261923-72-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• MDL: MFCD18321107
• CID: 1037596
• PubChem ID: 53226997
• Update Time: 2025-04-20

3-Methyl-4-(4-t-butylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(tert-Butyl)-2-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-tert-butylphenyl)-3-methylbenzoic acid
• 4'-tert-Butyl-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 3-METHYL-4-(4-T-BUTYLPHENYL)BENZOIC ACID
• DTXSID80690584
• 4'-TERT-BUTYL-2-METHYL-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• BS-20198
• 3-Methyl-4-(4-tert-butylphenyl)benzoic Acid
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(1,1-dimethylethyl)-2-methyl-
• MFCD18321107
• 4'-(tert-Butyl)-2-methyl-[1,1'-biphenyl]-4-carboxylicacid
• 1261923-72-1
• 3-Methyl-4-(4-t-butylphenyl)benzoic acid

• MDL： MFCD18321107
• Inchi： 1S/C18H20O2/c1-12-11-14(17(19)20)7-10-16(12)13-5-8-15(9-6-13)18(2,3)4/h5-11H,1-4H3,(H,19,20)
• InChI Key： WVKGRFBQUHRTHJ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 268.146329876g/mol
• Monoisotopic Mass: 268.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 389.8±21.0 °C at 760 mmHg
• Flash Point: 186.0±16.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Methyl-4-(4-t-butylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives